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Compound of Interest

Compound Name: FN-1501-propionic acid

Cat. No.: B12414685

Essential Safety and Handling Guide for FN-
1501-Propionic Acid

Disclaimer: A specific Safety Data Sheet (SDS) for FN-1501-propionic acid is not readily
available. The following guidance is based on the known hazards of the propionic acid
functional group and established safety protocols for handling corrosive organic acids in a
laboratory setting. Researchers should handle this compound with caution and treat it as
potentially hazardous.

Hazard Identification

FN-1501-propionic acid, due to its propionic acid moiety, should be considered a corrosive
compound. Potential hazards include:

Skin Corrosion/Irritation: Causes severe skin burns and damage upon contact.[1][2][3][4]

Serious Eye Damage/Irritation: Poses a high risk of serious eye damage.[1][2][3][4]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][3]

Flammability: As with many organic acids, it may be a flammable liquid and vapor.[1][3]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines

the recommended PPE for handling FN-1501-propionic acid.

Body Part

Recommended Protection

Specifications & Rationale

Eyes/Face

Chemical Splash Goggles,
Face Shield

Goggles should be worn at all
times. A face shield over
goggles is required when there

is a risk of splashing.[5][6][7]

Skin/Body

Chemical-Resistant Laboratory

Coat, Apron

A lab coat is mandatory. A
chemical-resistant apron
should be worn over the lab
coat for added protection

against splashes.[6][8][9]

Hands

Chemical-Resistant Gloves

(Nitrile or Neoprene)

Disposable nitrile gloves are
the minimum requirement for
incidental contact. For
prolonged handling, consider
heavier-duty gloves.[5][6][9]
Gloves must be inspected
before use and removed

immediately if contaminated.[3]

[5]

Respiratory

Chemical Fume Hood

All work with FN-1501-
propionic acid should be
conducted in a certified
chemical fume hood to
minimize inhalation exposure.
[9][10] If a fume hood is not
available, a respirator may be
required after a formal hazard

assessment.[6][7]

Operational Plan: Safe Handling and Disposal

Adherence to a strict operational plan is essential for safety.
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Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
e Store in a cool, dry, and well-ventilated area.[1][2][11]

o Keep the container tightly closed when not in use.[1][2][4]

e Segregate from bases, oxidizing agents, and other incompatible materials.[8][10][11] Storage
in a dedicated corrosives cabinet is recommended.[8][9][10]

Handling and Use:

All handling of FN-1501-propionic acid must be performed inside a certified chemical fume
hood.[9][10]

Ensure an eyewash station and safety shower are readily accessible.[12]

When diluting, always add the acid to water slowly, never the other way around.[10]

Avoid creating aerosols or mists.[10]

Wash hands thoroughly after handling the material.[1][10]
Disposal:

» Dispose of FN-1501-propionic acid and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[3]

e Do not pour down the drain.[1][2]

» Use designated, properly labeled waste containers.
Spill and Emergency Procedures
Spills:

o Small Spills (inside a fume hood):
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Alert others in the immediate area.

[e]

o

Neutralize the spill with a suitable agent like sodium bicarbonate.[13]

[¢]

Absorb the neutralized spill with an inert material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a sealed container for hazardous waste disposal.[13]

o Large Spills (or any spill outside a fume hood):
o Evacuate the area immediately.
o Alert your supervisor and institutional safety office.
o Prevent others from entering the area.

First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4][11]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[2][4]
[11]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][3][11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][4][11]

Quantitative Data (Propionic Acid as a Reference)

The following table provides data for propionic acid, which should be used as a reference for
understanding the potential hazards of FN-1501-propionic acid.
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Property Value Source
CAS Number 79-09-4 [11[3114]
Molecular Formula C3H602 [3]
Molecular Weight 74.08 g/mol [3]
Boiling Point 141 °C [13]
Flash Point 52 °C [13]

pH 2.5 (100 g/L aq. sol.) [11]

Safe Handling Workflow
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Caption: Workflow for the safe handling of FN-1501-propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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